Cas no 2309459-08-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate
• CAS No: 2309459-08-1
• MF: C₁₈H₁₄N₂O₅
• MW: 338.314164638519
• CID: 6316616
• PubChem ID: 146479668
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21848509
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate
• EN300-6517464
• 2309459-08-1

• Inchi： 1S/C18H14N2O5/c1-11(19-15(21)12-7-3-2-4-8-12)18(24)25-20-16(22)13-9-5-6-10-14(13)17(20)23/h2-11H,1H3,(H,19,21)
• InChI Key： GWFBEHQXFMIIAA-UHFFFAOYSA-N
• SMILES： O(C(C(C)NC(C1C=CC=CC=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.09027155g/mol
• Monoisotopic Mass: 338.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate

Compound CAS No. 2309459-08-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate

The compound with CAS No. 2309459-08-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(phenylformamido)propanoate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of isoindole derivatives, which have gained significant attention in recent years due to their potential applications in drug discovery and materials science. The isoindole core of this molecule provides a rigid and planar structure, which is often exploited in the design of bioactive compounds. The phenylformamido group attached to the propanoate ester further enhances the molecule's versatility, making it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of coupling reactions and cyclization processes. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been optimized to achieve high yields and purity, ensuring its suitability for advanced research applications. The incorporation of the phenylformamido group into the structure introduces additional functional groups that can participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding studies.

One of the most exciting developments involving this compound is its application in drug design. Researchers have explored its potential as a scaffold for developing inhibitors of key enzymes involved in disease pathways. For instance, studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives can act as potent inhibitors of protein kinases, which are often overexpressed in cancer cells. The phenylformamido group plays a crucial role in enhancing the binding affinity of the molecule to its target proteins, making it a valuable lead compound for further optimization.

In addition to its therapeutic potential, this compound has also found applications in materials science. The rigid structure of the isoindole core makes it an ideal candidate for constructing supramolecular assemblies and functional materials. Recent research has demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives can self-assemble into ordered nanostructures under specific conditions. These assemblies exhibit unique optical and electronic properties, making them promising candidates for use in sensors and optoelectronic devices.

The versatility of this compound is further highlighted by its role as an intermediate in organic synthesis. Its ability to undergo various transformations allows chemists to build more complex molecules with tailored functionalities. For example, the phenylformamido group can be modified to introduce additional substituents or to facilitate conjugation with other moieties. This flexibility has made it a valuable building block in the construction of diverse chemical libraries.

From an analytical standpoint, the characterization of this compound has been greatly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemistry. These analyses have confirmed the presence of the isoindole core and the phenylformamido substituent, ensuring the authenticity of the compound for downstream applications.

In conclusion, CAS No. 2309459-08-1 represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both academic and industrial efforts.